Cas no 2580243-64-5 (4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid)

4-(5-{(tert-Butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid is a versatile intermediate in organic synthesis, particularly valued for its role in constructing biologically active compounds. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the pyrazole and benzoic acid moieties offer functional handles for further derivatization. Its well-defined structure and high purity make it suitable for pharmaceutical research, including the development of enzyme inhibitors and receptor modulators. The compound’s compatibility with standard coupling reactions and its robust shelf stability under controlled conditions further underscore its utility in medicinal chemistry and peptide synthesis.
4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid structure
2580243-64-5 structure
Product Name:4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
CAS No:2580243-64-5
MF:C16H19N3O4
MW:317.339763879776
CID:5661996
PubChem ID:165895923
Update Time:2025-05-25

4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
    • EN300-27724742
    • 2580243-64-5
    • 4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
    • Inchi: 1S/C16H19N3O4/c1-10-9-13(17-15(22)23-16(2,3)4)19(18-10)12-7-5-11(6-8-12)14(20)21/h5-9H,1-4H3,(H,17,22)(H,20,21)
    • InChI Key: VUQZSBKCOPFPAV-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC(C)=NN1C1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 317.13755610g/mol
  • Monoisotopic Mass: 317.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 93.4Ų

4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27724742-0.05g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5 95.0%
0.05g
$455.0 2025-03-20
Enamine
EN300-27724742-0.1g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5 95.0%
0.1g
$476.0 2025-03-20
Enamine
EN300-27724742-0.25g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5 95.0%
0.25g
$498.0 2025-03-20
Enamine
EN300-27724742-0.5g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5 95.0%
0.5g
$520.0 2025-03-20
Enamine
EN300-27724742-1.0g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5 95.0%
1.0g
$541.0 2025-03-20
Enamine
EN300-27724742-2.5g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5 95.0%
2.5g
$1063.0 2025-03-20
Enamine
EN300-27724742-5.0g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5 95.0%
5.0g
$1572.0 2025-03-20
Enamine
EN300-27724742-10.0g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5 95.0%
10.0g
$2331.0 2025-03-20
Enamine
EN300-27724742-1g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5
1g
$541.0 2023-09-10
Enamine
EN300-27724742-5g
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
2580243-64-5
5g
$1572.0 2023-09-10

Additional information on 4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid

4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid: A Comprehensive Overview

The compound 4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid, with CAS No. 2580243-64-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted pyrazole ring. The presence of the tert-butoxy carbonyl amino group further enhances its chemical versatility and potential applications in drug design and synthesis.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. The structural elucidation of this compound has been achieved through advanced spectroscopic methods, including NMR, IR, and HRMS, ensuring its precise characterization.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and proteases, makes it a promising candidate in the fight against various diseases, including cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against Janus kinase 2 (JAK2), a critical enzyme involved in immune regulation and oncogenesis.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its aromatic structure and functional groups make it a suitable candidate for constructing advanced materials with tailored electronic properties. Researchers have investigated its use in the development of organic semiconductors and sensors, where its stability and reactivity play pivotal roles.

The toxicity profile of this compound has been extensively studied to ensure its safety for therapeutic use. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid represents a versatile and promising compound with wide-ranging applications in drug discovery and materials science. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in advancing modern chemical research.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd